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Compound of Interest

Compound Name: AVN-322 free base

Cat. No.: B11032481 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AVN-322 free base was not located in the

public domain. The following guidance is based on general laboratory safety principles for

handling research chemicals with an incompletely characterized hazard profile. Researchers

must conduct a thorough risk assessment before handling this compound and consult with their

institution's Environmental Health and Safety (EHS) department.

AVN-322 is an orally active, highly selective 5-HT6R antagonist intended for central nervous

system disease research.[1][2] While preclinical data suggests a "good safety profile," all novel

chemical compounds should be handled with care.[3]

Hazard Identification and Personal Protective Equipment
(PPE)
Given the lack of specific hazard data, a conservative approach to PPE is recommended. The

following table outlines the minimum recommended PPE for handling AVN-322 free base.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or goggles

Nitrile gloves Laboratory coat

Recommended if

not handled in a

fume hood

Handling

solutions

Safety glasses

with side shields

or goggles

Nitrile gloves Laboratory coat
Not generally

required

Potential for

aerosol

generation

Goggles Nitrile gloves Laboratory coat
Fume hood or

N95 respirator

Handling and Storage
AVN-322 free base should be handled in a well-ventilated area, preferably a chemical fume

hood, to minimize inhalation exposure. Avoid contact with skin and eyes. After handling, wash

hands thoroughly with soap and water.

For storage, AVN-322 free base should be kept at room temperature in the continental US,

though this may vary elsewhere.[1][2] Always refer to the Certificate of Analysis for specific

storage recommendations.

Spill and Emergency Procedures
In the event of a spill, evacuate the immediate area and prevent others from entering. Wear

appropriate PPE, including respiratory protection if the material is a powder. Absorb liquid spills

with an inert material (e.g., vermiculite, sand) and collect all material into a sealed container for

disposal. For powder spills, carefully sweep or vacuum the material, avoiding dust generation,

and place it in a sealed container for disposal.
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Exposure Route First Aid Measures

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention.

Eye Contact
Flush eyes with plenty of water for at least 15

minutes. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
All waste containing AVN-322 free base should be considered hazardous waste. Dispose of

contaminated materials, including empty containers, absorbent materials, and disposable PPE,

in accordance with local, state, and federal regulations. Do not allow the product to enter

drains.

Experimental Workflow for Handling AVN-322 Free
Base
The following diagram outlines a general workflow for the safe handling of AVN-322 free base
from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b11032481?utm_src=pdf-body
https://www.benchchem.com/product/b11032481?utm_src=pdf-body
https://www.benchchem.com/product/b11032481?utm_src=pdf-body
https://www.benchchem.com/product/b11032481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11032481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Receive & Log AVN-322

Review Safety Information & Conduct Risk Assessment

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Compound

Proceed to handling

Prepare Solution

Perform Experiment

Decontaminate Work Area

Experiment complete

Segregate & Label Waste

Dispose of Waste via EHS

Doff PPE & Wash Hands

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b11032481?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11032481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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